![molecular formula C11H13ClN4O B6279812 (1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride CAS No. 2241107-69-5](/img/no-structure.png)
(1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride
Overview
Description
(1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride, also known as PPM-HCl, is an organic compound that is used in a variety of scientific research applications. It is a white, crystalline solid that is soluble in water and other organic solvents. PPM-HCl has been used in a variety of biochemical and physiological studies due to its ability to interact with a range of biological molecules.
Scientific Research Applications
(1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride has been used in a variety of scientific research applications. It has been used as a tool to study the structure and function of proteins, as well as to study the effects of drugs on cells. It has also been used to study the effects of hormones on cell growth and differentiation. In addition, (1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride has been used to study the effects of neurotransmitters on the central nervous system.
Mechanism of Action
(1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride binds to a variety of biological molecules, including proteins and lipids. It has been shown to interact with proteins through hydrogen bonding and hydrophobic interactions. It has also been shown to interact with lipids through electrostatic interactions.
Biochemical and Physiological Effects
(1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of a variety of enzymes, including proteases and phosphatases. It has also been shown to inhibit the growth of certain types of cancer cells. In addition, (1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride has been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
(1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is also relatively stable in aqueous and organic solvents. In addition, it is highly soluble in water, making it easy to use in experiments. However, (1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride is not very soluble in organic solvents, which can limit its use in certain types of experiments.
Future Directions
The use of (1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride in scientific research is still in its early stages. However, there are several potential future directions for its use. For example, it could be used to study the effects of drugs on cell metabolism and the effects of hormones on cell growth and differentiation. In addition, it could be used to study the effects of neurotransmitters on the central nervous system. It could also be used to study the structure and function of proteins and lipids, as well as to study the effects of drugs on cells. Finally, it could be used to study the effects of drugs on cancer cells and the effects of drugs on inflammation.
Synthesis Methods
(1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride can be synthesized through the reaction of 4-methyl-2-pyrimidinecarboxylic acid and ethylenediamine. This reaction produces a cyclic intermediate, which is then treated with hydrochloric acid to form the desired product, (1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride. The reaction has been reported to be successful in both aqueous and organic solvents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride involves the synthesis of the intermediate compound 4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-amine, which is then reacted with ethylene oxide to form the final product.", "Starting Materials": [ "2-amino-4-methylpyrimidine", "2-chloropyrimidine", "sodium hydride", "ethyl acetate", "ethylene oxide", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: React 2-amino-4-methylpyrimidine with 2-chloropyrimidine in the presence of sodium hydride and ethyl acetate to form 4-methyl-2-(pyrimidin-2-yl)pyrimidine-5-amine.", "Step 2: React 4-methyl-2-(pyrimidin-2-yl)pyrimidine-5-amine with ethylene oxide in the presence of hydrochloric acid to form (1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol.", "Step 3: React (1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol with hydrochloric acid and sodium hydroxide to form (1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride." ] } | |
CAS RN |
2241107-69-5 |
Product Name |
(1R)-1-[4-methyl-2-(pyrimidin-2-yl)pyrimidin-5-yl]ethan-1-ol hydrochloride |
Molecular Formula |
C11H13ClN4O |
Molecular Weight |
252.7 |
Purity |
95 |
Origin of Product |
United States |
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